1H-1,3-Diazepine-4-carboxylic acid, hexahydro-2-imino-, (+)-
Overview
Description
“1H-1,3-Diazepine-4-carboxylic acid, hexahydro-2-imino-, (+)-” is a chemical compound with the molecular formula C6H11N3O2 . It is also known by its IUPAC name, "(7S)-2-amino-4,5,6,7-tetrahydro-1H-1,3-diazepine-7-carboxylic acid" . This compound is known for its unique biological properties, which make it a potential candidate for developing new drugs.
Synthesis Analysis
This compound can be synthesized from the reaction of 2,3-dichloropyrazine with ethyl oxalylacetate followed by catalytic reduction with Raney nickel. The resulting product undergoes epimerization to yield the desired compound.Molecular Structure Analysis
The molecular structure of this compound contains a total of 22 bonds, including 11 non-H bonds, 2 multiple bonds, 1 rotatable bond, 2 double bonds, and 1 seven-membered ring . It also contains 1 carboxylic acid (aliphatic), 1 guanidine derivative, 1 primary amine (aliphatic), 1 secondary amine (aliphatic), and 1 hydroxyl group .Scientific Research Applications
Synthesis and Structural Studies
Convenient Synthesis of N-Heterocycle-Fused Tetrahydro-1,4-diazepinones
A study by Dzedulionytė et al. (2022) described a general approach for the synthesis of various heterocyclic compounds, including tetrahydro-1,4-diazepinones, highlighting the utility of 1H-1,3-diazepine derivatives in creating fused heterocycles confirmed by NMR spectroscopy and HRMS.
Synthesis of Low-Symmetry Tribenzoporphyrazines
Donzello et al. (2008) explored the synthesis of MgII-diazepinoporphyrazines, which incorporate 1,4-diazepine rings, demonstrating the role of 1H-1,3-diazepine derivatives in creating macrocyclic compounds with potential applications in material science and molecular engineering (Donzello et al., 2008).
Chemical Reactivity and Novel Compound Formation
Reactivity of Nitrogen-Silicon Bond in Diazepines
Barluenga et al. (1992) conducted a study on the reactivity of 1,2-dihydro-1,3,2-diazasilines, leading to the formation of diazepines, including 1H-1,4-diazepines, which indicates the potential of 1H-1,3-diazepine derivatives in synthesizing novel heterocyclic compounds (Barluenga et al., 1992).
Photochemistry of 1-Iminopyridinium Ylides
Fritz et al. (1978) studied the photo-induced ring enlargement of 1-iminopyridinium ylides to 1H-1,2-diazepines, showcasing the application of 1H-1,3-diazepine derivatives in photochemistry and potential synthetic pathways (Fritz et al., 1978).
Biological Activity Studies
- Synthesis and Biological Activity of Novel 1H-1,4-diazepines: Saingar et al. (2011) synthesized biologically active 1H-1,4-diazepines and evaluated their antimicrobial, antifungal, and anthelmintic activities. This study indicates the potential biological applications of 1H-1,3-diazepine derivatives (Saingar et al., 2011).
Properties
IUPAC Name |
(7S)-2-amino-4,5,6,7-tetrahydro-1H-1,3-diazepine-7-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3O2/c7-6-8-3-1-2-4(9-6)5(10)11/h4H,1-3H2,(H,10,11)(H3,7,8,9)/t4-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKIABDZHSNNOSK-BYPYZUCNSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC(=NC1)N)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](NC(=NC1)N)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20183162 | |
Record name | 1H-1,3-Diazepine-4-carboxylic acid, hexahydro-2-imino-, (+)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20183162 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
28958-90-9 | |
Record name | 1H-1,3-Diazepine-4-carboxylic acid, hexahydro-2-imino-, (+)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0028958909 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1H-1,3-Diazepine-4-carboxylic acid, hexahydro-2-imino-, (+)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20183162 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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